methyl (2-{[3-(2-methoxyphenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetate

• IUPAC Name: methyl 2-[2-[(Z)-[3-(2-methoxyphenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl]phenoxy]acetate
• InChI: InChI=1S/C20H17NO6S/c1-25-16-10-6-4-8-14(16)21-19(23)17(28-20(21)24)11-13-7-3-5-9-15(13)27-12-18(22)26-2/h3-11H,12H2,1-2H3/b17-11-
• InChI Key: NRVIEJHKVLJKQJ-BOPFTXTBSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C(=O)C(=CC3=CC=CC=C3OCC(=O)OC)SC2=O
• Isomeric SMILES: COC1=CC=CC=C1N2C(=O)/C(=C/C3=CC=CC=C3OCC(=O)OC)/SC2=O
• Molecular Formula: C20H17NO6S
• Molecular Weight: 399.4 g/mol

Description

Synthesis Analysis

The synthesis of related thiazolidinone derivatives involves the cyclocondensation of aroyl-3-aroylthioureas with dimethylacetylene dicarboxylate (DMAD) in methanol at room temperature, leading to excellent yields. These compounds, including the one of interest, are characterized using spectroscopic techniques and, in some cases, confirmed by X-ray crystallography (Sher Ali et al., 2012).

Molecular Structure Analysis

X-ray crystallography and spectroscopic methods such as NMR, IR, and MS spectroscopy have been utilized to elucidate the molecular structures of these compounds. For example, certain derivatives have been analyzed to reveal their interaction modes and conformations at the molecular level, contributing to understanding the structure-activity relationships within this class of compounds (Da-jie Mao et al., 2015).

Chemical Reactions and Properties

These compounds participate in various chemical reactions, contributing to their diverse biological activities. For instance, the synthesis process itself involves key reactions such as cyclocondensation and further functionalization through reactions with different reagents, leading to a broad range of derivatives with varying chemical properties (N. Desai et al., 2001).